Cas no 1706508-25-9 ((E)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-3-thiophen-2-ylprop-2-enamide)

• Product Name: (E)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-3-thiophen-2-ylprop-2-enamide
• CAS No: 1706508-25-9
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5366905
• Update Time: 2025-10-29

(E)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-3-thiophen-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-3-thiophen-2-ylprop-2-enamide

• Inchi： 1S/C16H19N3O2S/c20-16(4-3-15-2-1-9-22-15)18-14-10-17-19(12-14)11-13-5-7-21-8-6-13/h1-4,9-10,12-13H,5-8,11H2,(H,18,20)/b4-3+
• InChI Key： MNNVVBNXGIFOLH-ONEGZZNKSA-N
• SMILES： C(NC1=CN(CC2CCOCC2)N=C1)(=O)/C=C/C1SC=CC=1

Additional information on (E)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-3-thiophen-2-ylprop-2-enamide

Chemical Compound CAS No. 1706508-25-9: (E)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-3-thiophen-2-ylprop-2-enamide

The compound with CAS number 1706508-25-9, known as (E)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-3-thiophen-2-ylprop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrazole ring, a thiophene moiety, and an amide group. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of oxan-based compounds in medicinal chemistry. The oxane ring, also known as a tetrahydrofuran ring, is a five-membered cyclic ether that is often used as a bioisostere in drug design. In this compound, the oxane ring is attached to a methyl group, which further enhances its stability and bioavailability. The presence of the oxane ring in conjunction with the pyrazole moiety creates a unique pharmacophore that may exhibit potent biological activity.

The pyrazole ring is another key structural feature of this compound. Pyrazoles are heterocyclic aromatic compounds that are widely used in pharmaceuticals due to their ability to form hydrogen bonds and interact with various biological targets. In this molecule, the pyrazole ring is substituted at the 4-position with an oxane-methyl group, which may influence its electronic properties and reactivity. Recent research has shown that pyrazole-containing compounds can act as inhibitors of certain enzymes, making them promising candidates for therapeutic applications.

The thiophene moiety in this compound adds another layer of complexity to its structure. Thiophenes are five-membered aromatic heterocycles containing sulfur atoms, which are known for their stability and ability to participate in various chemical reactions. In this molecule, the thiophene ring is substituted at the 2-position with a propenamide group, which introduces additional functional groups that can influence its reactivity and biological activity.

The propenamide group is another critical component of this compound's structure. Propenamides are amide derivatives that can exhibit a range of chemical properties depending on their substituents. In this case, the propenamide group is conjugated with the thiophene ring, which may enhance its electronic properties and reactivity. Recent studies have shown that conjugated systems like this can exhibit interesting optical and electronic properties, making them valuable in materials science applications.

Overall, the compound CAS No. 1706508-25-9 represents a fascinating example of how complex molecular structures can be designed to achieve specific chemical and biological properties. Its unique combination of structural elements makes it a valuable subject for further research in areas such as drug design, catalysis, and materials science.